N-isobutylpiperidine-3-carboxamide hydrochloride
Overview
Description
N-isobutylpiperidine-3-carboxamide hydrochloride is a chemical compound with the CAS number 937725-08-1 . It is used for research purposes and is not intended for diagnostic or therapeutic use .
Molecular Structure Analysis
The molecular formula of N-isobutylpiperidine-3-carboxamide hydrochloride is C10H21ClN2O . The molecular weight is 220.74 . The canonical SMILES representation isCC(C)CNC(=O)C1CCCNC1.Cl .
Scientific Research Applications
Proteomics Research
N-isobutylpiperidine-3-carboxamide hydrochloride is utilized in proteomics research as a specialty product . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. This compound can be used to modify proteins or peptides to study their structure-function relationships, interactions, and dynamics.
Pharmaceutical Intermediates
As a high-quality intermediate, this compound finds its application in the synthesis of various pharmaceutical agents . It serves as a building block in the chemical synthesis of potential therapeutic drugs, playing a vital role in drug discovery and development processes.
Analytical Chemistry
In analytical chemistry, N-isobutylpiperidine-3-carboxamide hydrochloride is used for chemical analysis and experiments that require precise measurements of chemical compounds . Its purity and reliability make it an excellent reference material for calibration and testing in analytical instrumentation.
Biopharma Production
The biopharmaceutical industry utilizes this compound in the production of bioactive molecules . Its role can range from being a reagent in bioconjugation reactions to a stabilizer in the formulation of biopharmaceuticals.
Mass Spectrometry
This compound is relevant in mass spectrometry applications where it may be used as a standard or a reagent to facilitate the ionization of biological molecules . It helps in the identification and quantification of compounds by mass spectrometry.
Chemical Synthesis
N-isobutylpiperidine-3-carboxamide hydrochloride is used in chemical synthesis as a reactant or catalyst . It can participate in various chemical reactions to produce a wide range of chemical products, including novel organic compounds.
Material Science
In material science, this compound could be involved in the synthesis of new materials or the modification of existing ones . Its properties can be harnessed to create materials with specific characteristics required for advanced applications.
Molecular Biology
Lastly, in molecular biology, it may be used in the study of molecular interactions and processes . It can act as an inhibitor or activator in enzymatic reactions or as a molecule for probing molecular pathways.
Safety And Hazards
properties
IUPAC Name |
N-(2-methylpropyl)piperidine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-8(2)6-12-10(13)9-4-3-5-11-7-9;/h8-9,11H,3-7H2,1-2H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXVNPWDLMPGEIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1CCCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00590471 |
Source
|
| Record name | N-(2-Methylpropyl)piperidine-3-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00590471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-isobutylpiperidine-3-carboxamide hydrochloride | |
CAS RN |
937725-08-1 |
Source
|
| Record name | N-(2-Methylpropyl)piperidine-3-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00590471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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